Mercurate(2-), tetraiodo-, dicopper(1+), (T-4)-

Specification

• CAS No.: 13876-85-2
• Molecular Formula: Cu2HgI4
• Molecular Weight: 835.3 g/mol
• IUPAC Name: copper(1+);mercury(2+);tetraiodide
• Standard InChI: InChI=1S/2Cu.Hg.4HI/h;;;4*1H/q2*+1;+2;;;;/p-4
• Standard InChI Key: ASXNLSWYLPNEIU-UHFFFAOYSA-J
• SMILES: [Cu+].[Cu+].[I-].[I-].[I-].[I-].[Hg+2]
• Canonical SMILES: [Cu+].[Cu+].[I-].[I-].[I-].[I-].[Hg+2]

Introduction

Parameter	Value
CAS Number	13876-85-2
Molecular Formula	Cu₂HgI₄
Molecular Weight	835.3 g/mol
European Community (EC) Number	237-634-4
UNII	R9XDO4ZZ77
DSSTox Substance ID	DTXSID20905346
The compound is also known by several synonyms in scientific literature and regulatory documents, including Cuprous mercuric iodide, Dicopper tetraiodomercurate, Copper tetraiodomercurate(II), and Copper mercury iodide (Cu₂HgI₄). These alternative names reflect different nomenclature conventions and highlight the dual-metal nature of the complex.

Structural and Chemical Properties

Mercurate(2-), tetraiodo-, dicopper(1+), (T-4)- features a distinctive chemical structure where two copper(I) ions coordinate with a tetraiodomercurate(II) anion. The "(T-4)-" designation in the name refers to the tetrahedral geometry around the mercury center, which is coordinated to four iodine atoms.
The chemical properties of this mercurate compound are influenced by the presence of copper(I) ions and iodine ligands attached to the mercurate ion. These components contribute to its potential applications in medicinal chemistry and materials science due to their interactions with biological molecules.
The computed molecular weight of 835.30 g/mol reflects the combined mass of the constituent elements: two copper atoms, one mercury atom, and four iodine atoms. The exact mass has been reported as 835.4477 g/mol, which may reflect isotopic considerations.

Parameter	Classification/Value
Hazard Class	III
UN Number	UN 2025
Primary Hazard Statement	H300: Fatal if swallowed
Safety Phrases	S13; S28; S45; S60; S61
Hazard Symbols	T+ (Very Toxic); N (Dangerous for the environment)
GHS Precautionary Statements	P260, P262, P264, P270, P271, P273, P280, P284, P301+P310, P302+P350, P304+P340, P310, P314, P320, P321, P322, P330, P361, P363, P391, P403+P233, P405, P501
The safety data indicates that the compound is particularly dangerous if ingested, with a "Fatal if swallowed" hazard statement. The required safety precautions are extensive, covering personal protection, emergency response procedures, and proper disposal methods.